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Compound of Interest

Compound Name: Sec-butyl methyl ether

Cat. No.: B1329449

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of sec-butyl methyl ether (SBME), also
known as 2-methoxybutane, for its application as a solvent in organic synthesis. It includes
physical properties, synthesis protocols, and detailed experimental guidelines for its use in key
organic reactions, benchmarked against common ether solvents.

Overview and Physicochemical Properties

Sec-butyl methyl ether (SBME) is a flammable, colorless liquid classified as an ether.[1] Its
chemical structure and physical properties make it a potential alternative to other common
ether solvents like diethyl ether (DEE), tetrahydrofuran (THF), and its isomer, methyl tert-butyl
ether (MTBE). Ethers are valued in organic synthesis for their ability to dissolve a wide range of
nonpolar and slightly polar compounds, their relative inertness, and their capacity to solvate
organometallic reagents.[2][3]

SBME is miscible with many organic solvents, including alcohols, acetone, and other ethers.[1]
[4][5] Like MTBE, SBME may present a lower risk of forming explosive peroxides compared to
DEE and THF, enhancing laboratory safety.[6][7]

Data Presentation: Comparison of Ether Solvents

The selection of an appropriate ether solvent is critical and depends on factors like boiling
point, polarity, and solubility. The following table summarizes the key physical properties of
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SBME in comparison to other frequently used ether solvents.

sec-Butyl Cyclopentyl
Methyl tert- .
Methyl Tetrahydrof  Diethyl Methyl
Property Butyl Ether
Ether uran (THF) Ether (DEE) Ether
(MTBE)
(SBME) (CPME)
CAS Number  6795-87-5 1634-04-4[8] 109-99-9 60-29-7 5614-37-9
Molecular
Weight ( 88.15 88.15[8] 72.11 74.12 100.16
g/mol )
Boiling Point
. 57 - 75[1] 55.3[6] 66 34.6 106
4
Density (g/mL
0.742 0.740 0.889 0.713 0.862
at 25°C)
Refractive
1.372 1.369 1.407 1.353 1.419
Index (n20/D)
Flash Point
) -30 -28 -14 -45 -4
4
Water Slightly o
- 1.5g/100g [6] Miscible 6.9 g/100g 1.1 g/100g
Solubility Soluble[1]

Note: There are discrepancies in the reported boiling point of SBME in the literature, with

common values cited as 57°C and 75°C.[1] Users should verify the properties of their specific

source.

Synthesis of Sec-Butyl Methyl Ether

SBME can be synthesized through several methods, including the Williamson ether synthesis

and the intermolecular dehydration of alcohols.[5] The latter is suitable for larger-scale

production.

Protocol: Synthesis via Intermolecular Dehydration
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This protocol is based on the method of reacting sec-butyl alcohol and methanol using an ionic
liquid catalyst.

Materials:

e sec-Butyl alcohol

o Methanol

» N-methylimidazole p-toluenesulfonate (ionic liquid catalyst)

» High-pressure autoclave with stirring mechanism

« Distillation apparatus

Procedure:

o Charge the autoclave with sec-butyl alcohol, methanol, and the N-methylimidazole p-
toluenesulfonate catalyst. A typical molar ratio of methanol to sec-butyl alcohol is between
1:1 and 12:1. The volume ratio of sec-butyl alcohol to the catalyst is typically between 5:1
and 12:1.

o Seal the autoclave and ensure it is airtight.

o While stirring, heat the reaction mixture to a temperature between 80°C and 180°C.

e Maintain the reaction for 1 to 20 hours, monitoring for completion via GC analysis if possible.

» After the reaction is complete, cool the mixture to room temperature.

o Transfer the reaction mixture to a distillation apparatus.

o Purify the sec-butyl methyl ether by fractional distillation, collecting the fraction boiling at
the appropriate temperature (approx. 57-75°C).
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Reactants:
sec-Butyl Alcohol
+ Methanol
+ lonic Liquid Catalyst

Charge & Seal
Autoclave

Heat & Stir
(80-180°C, 1-20h)

Cool to
Room Temperature

Fractional Distillation

Pure SBME
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Start:
Anhydrous Glassware
under N2

1. Prepare Grignard:
Add Bromobenzene in SBME
to Mg turnings

2. Add Ester:
Dropwise addition of
Methyl Benzoate in SBME

3. Quench:
Cool in ice bath,
add 3M HCI

4. Extract:
Separate layers,
wash organic phase

5. Isolate:
Dry and evaporate
solvent

Crude Product
(Triphenylmethanol)
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Pd(Il) Complex
(Ar-Pd(l1)-X)
Pd(ll) Complex
(Ar-Pd(I1)-Ar’)

Transmetalation
(Ar'-B(OR)2)

Oxidative

Addition .
(Ar-X) Reductive

Elimination

Pd(0)L2

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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